Cas no 86060-84-6 ((2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid)

• Product Name: (2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid
• CAS No: 86060-84-6
• Molecular Formula: C₂₆H₂₃NO₆
• Molecular Weight: 445.463927507401
• MDL: MFCD00065630
• CID: 60940
• PubChem ID: 13966931

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Properties

Names and Identifiers

• Fmoc-L-aspartic acid 4-benzyl ester
• Fmoc-L-Aspartic Acid beta-Benzyl Ester
• Fmoc-Asp(OBzl)-OH
• Fmoc-L-aspartic acid β-benzyl ester
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-phenylmethoxybutanoic acid
• Fmoc-Asp(OBzl)-OH Fmoc-L-aspartic acid β-benzyl ester
• H-Ile-OEt∙HCl
• N-Alpha-Fmoc-L-aspartic acid beta-benzyl ester
• 4-Benzyl N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartate
• L-Fmoc-aspartic acid beta-benzyl ester
• 4-Benzyl N-Fmoc-L-aspartate
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartic Acid 4-Benzyl Ester
• N-Fmoc-L-aspartic Acid 4-Benzyl Ester
• (2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid
• 4-(Phenylmethyl) hydrogen N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-aspartate (ACI)
• (2S)-4-(Benzyloxy)-2-([[(9H-fluoren-9-yl)methoxy]carbonyl]amino)-4-oxobutanoic acid
• Fmoc-L-Asp(OBzl)-OH
• HY-W002301
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(benzyloxy)-4-oxobutanoic acid
• OQGAELAJEGGNKG-QHCPKHFHSA-N
• (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-4-(benzyloxy)-4-oxobutanoic acid
• (2S)-4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• FMOC-Asp(OBzl)
• AKOS015895331
• N-Fmoc-L-aspartic Acid beta-Benzyl Ester
• AKOS015922806
• 86060-84-6
• DTXSID50553435
• CS-W002301
• J-300074
• B3887
• SCHEMBL119962
• MFCD00065630
• AS-14267
• n-alpha-fmoc-l-aspartic acid beta-benzyl ester
• L-Aspartic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-(phenylmethyl) ester
• Fmoc-Asp(OBzl)-OH, >=98.0% (HPLC)
• Q-101798
• DB-029818
• Fmoc-Asp(OBzl )-OH
• EN300-207179
• Fmoc-L-Asp(OBn)

• MDL： MFCD00065630
• InChIKey： OQGAELAJEGGNKG-QHCPKHFHSA-N
• Inchi： 1S/C26H23NO6/c28-24(32-15-17-8-2-1-3-9-17)14-23(25(29)30)27-26(31)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,31)(H,29,30)/t23-/m0/s1
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 445.152537g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 445.152537g/mol
• Monoisotopic Mass: 445.152537g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 33
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 4.50270
• PSA: 101.93000
• Refractive Index: 1.62
• Boiling Point: 687.2°C at 760 mmHg
• Melting Point: 125.0 to 129.0 deg-C
• Flash Point: 369.4°C
• Solubility: Soluble in methanol.
• Color/Form: WHITE SOLID
• Solubility: Not determined
• Specific Rotation: -20 º (c=1% in DMF)
• Optical Activity: [α]20/D −20.0±2°, c = 1% in DMF
• Density: 1.3100

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：0-10°C
• Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Signal Word：Warning
• HazardClass：IRRITANT

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters